Cas no 1805567-79-6 (Ethyl 4-bromomethyl-2-cyano-6-methylbenzoate)

Ethyl 4-bromomethyl-2-cyano-6-methylbenzoate structure
1805567-79-6 structure
Product Name:Ethyl 4-bromomethyl-2-cyano-6-methylbenzoate
CAS No:1805567-79-6
MF:C12H12BrNO2
MW:282.133182525635
CID:4948033
Update Time:2025-08-05

Ethyl 4-bromomethyl-2-cyano-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-bromomethyl-2-cyano-6-methylbenzoate
    • Inchi: 1S/C12H12BrNO2/c1-3-16-12(15)11-8(2)4-9(6-13)5-10(11)7-14/h4-5H,3,6H2,1-2H3
    • InChI Key: LYUDUQJELXKQAD-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C#N)C(C(=O)OCC)=C(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 297
  • XLogP3: 2.8
  • Topological Polar Surface Area: 50.1

Ethyl 4-bromomethyl-2-cyano-6-methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015017462-250mg
Ethyl 4-bromomethyl-2-cyano-6-methylbenzoate
1805567-79-6 97%
250mg
499.20 USD 2021-06-18
Alichem
A015017462-500mg
Ethyl 4-bromomethyl-2-cyano-6-methylbenzoate
1805567-79-6 97%
500mg
863.90 USD 2021-06-18
Alichem
A015017462-1g
Ethyl 4-bromomethyl-2-cyano-6-methylbenzoate
1805567-79-6 97%
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1,549.60 USD 2021-06-18
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